Cas no 898430-52-9 (4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 898430-52-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6420708
• PubChem ID: 16822173
• Update Time: 2025-10-30

4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• AKOS024658396
• 4-ethoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide
• 4-ethoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• F2539-0381
• AB00679372-01
• 898430-52-9
• Benzamide, 4-ethoxy-N-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-

• Inchi： 1S/C20H22N2O4/c1-3-26-17-9-7-14(8-10-17)20(24)21-15-11-19(23)22(13-15)16-5-4-6-18(12-16)25-2/h4-10,12,15H,3,11,13H2,1-2H3,(H,21,24)
• InChI Key： YJZFQBHTYVQCNS-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC(OC)=C2)C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 643.9±55.0 °C(Predicted)
• pka: 13.75±0.20(Predicted)

Additional information on 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide

Recent Advances in the Study of 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS: 898430-52-9)

The compound 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS: 898430-52-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone core and substituted benzamide moiety, has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific neurotransmitter systems, particularly those involving glutamate and GABA receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide exhibits high affinity for NMDA receptor subtypes, suggesting its potential as a neuroprotective agent. The study utilized advanced molecular docking simulations and in vitro binding assays to confirm these interactions, providing a solid foundation for further development.

In addition to its CNS applications, recent investigations have explored the anti-inflammatory properties of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings highlight its potential as a dual-action therapeutic agent, targeting both neurological and inflammatory pathways.

The synthetic accessibility of 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and future clinical trials. The optimized protocol involves a key palladium-catalyzed coupling step, which has been shown to enhance both efficiency and purity.

Despite these promising developments, challenges remain in the clinical translation of 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-ethoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS: 898430-52-9) represents a compelling candidate for multifunctional therapeutic applications. Its dual mechanisms of action, combined with recent synthetic advancements, position it as a molecule of high interest in both academic and industrial settings. Future studies will likely focus on refining its pharmacological profile and advancing it through the drug development pipeline.